Cas no 1197199-76-0 (3-Amino-4'-fluorobiphenyl-4-carbonitrile)

• Product Name: 3-Amino-4'-fluorobiphenyl-4-carbonitrile
• CAS No: 1197199-76-0
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4998120
• Update Time: 2025-07-25

3-Amino-4'-fluorobiphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-4'-fluorobiphenyl-4-carbonitrile
• 3-Amino-4'-fluorobiphenyl-4-carbonitrile

• Inchi： 1S/C13H9FN2/c14-12-5-3-9(4-6-12)10-1-2-11(8-15)13(16)7-10/h1-7H,16H2
• InChI Key： NNRIHWSYVLLLQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C#N)=C(C=1)N

Computed Properties

• Exact Mass: 212.075
• Monoisotopic Mass: 212.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8

Additional information on 3-Amino-4'-fluorobiphenyl-4-carbonitrile

Professional Introduction to 3-Amino-4'-fluorobiphenyl-4-carbonitrile (CAS No. 1197199-76-0)

3-Amino-4'-fluorobiphenyl-4-carbonitrile, with the chemical formula C₁₃H₇N₂F, is a significant compound in the field of pharmaceutical and agrochemical research. This molecule, identified by its CAS number CAS No. 1197199-76-0, has garnered attention due to its unique structural properties and potential applications in the development of novel bioactive agents.

The biphenyl core structure of 3-Amino-4'-fluorobiphenyl-4-carbonitrile contributes to its distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry. The presence of both an amino group and a nitrile group on the aromatic ring system enhances its reactivity, allowing for further functionalization and derivatization. These features are particularly useful in designing molecules with specific biological activities.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the 4'-position of 3-Amino-4'-fluorobiphenyl-4-carbonitrile plays a crucial role in modulating the pharmacokinetic properties of derived compounds. This has led to extensive research into its potential as a building block for drugs targeting various diseases.

One of the most compelling areas of research involving 3-Amino-4'-fluorobiphenyl-4-carbonitrile is its application in the development of anticancer agents. Studies have shown that biphenyl derivatives can interact with key enzymes and receptors involved in cancer cell proliferation and survival. The amino and nitrile groups provide multiple sites for covalent bonding with biological targets, enhancing the efficacy of these compounds. Furthermore, the fluorine atom can improve the selectivity of these interactions, reducing off-target effects.

The nitrile group in 3-Amino-4'-fluorobiphenyl-4-carbonitrile also offers opportunities for further chemical transformations. It can be reduced to an amine or hydrolyzed to a carboxylic acid, providing flexibility in drug design. This adaptability makes it a versatile intermediate for synthesizing a wide range of pharmacologically active molecules.

Another area where this compound shows promise is in the development of agrochemicals. Fluorinated biphenyl derivatives have been found to exhibit potent activity against various pests and pathogens. The structural features of 3-Amino-4'-fluorobiphenyl-4-carbonitrile make it an excellent candidate for designing novel pesticides with improved efficacy and environmental safety.

The synthesis of 3-Amino-4'-fluorobiphenyl-4-carbonitrile involves multi-step organic reactions, typically starting from commercially available biphenyl precursors. Advanced synthetic methodologies, such as cross-coupling reactions and transition metal catalysis, are often employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for further research and development.

In conclusion, 3-Amino-4'-fluorobiphenyl-4-carbonitrile (CAS No. 1197199-76-0) is a highly valuable compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an excellent scaffold for developing novel bioactive agents. Ongoing research continues to uncover new potential uses for this compound, reinforcing its importance in modern chemical biology.